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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the tank-mixing compatibility of

tribenuron-methyl, a sulfonylurea herbicide, with other herbicides. The following sections detail

experimental protocols for assessing compatibility and present quantitative data on the efficacy

and crop safety of various tank-mix combinations. This information is intended to guide

researchers in developing effective and safe weed management strategies.

Introduction
Tribenuron-methyl is a selective, post-emergence herbicide widely used for the control of

broadleaf weeds in cereal crops.[1][2] It functions by inhibiting acetolactate synthase (ALS), an

enzyme essential for the biosynthesis of branched-chain amino acids in plants.[1] To broaden

the spectrum of weed control and manage herbicide resistance, tribenuron-methyl is often

tank-mixed with other herbicides.[1][3] However, the combination of different herbicide

chemistries can lead to various interactions, including synergism, antagonism, or additive

effects, which can impact both weed control efficacy and crop safety. These notes provide

protocols and data to inform the rational design of tribenuron-methyl tank-mixes.
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The following tables summarize quantitative data from field and pot studies on the tank-mixing

of tribenuron-methyl with various herbicides for the control of broadleaf and grassy weeds in

wheat.

Table 1: Efficacy of Tribenuron-Methyl Tank-Mixes on Broadleaf Weed Control in Wheat
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Table 2: Crop Safety of Tribenuron-Methyl Tank-Mixes in Wheat

Tank-Mix
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Experimental Protocols
This section outlines detailed methodologies for conducting experiments to evaluate the tank-

mixing compatibility of tribenuron-methyl.

Protocol for Evaluating Weed Control Efficacy and Crop
Phytotoxicity
This protocol describes a field experiment to assess the biological interaction of tribenuron-

methyl tank-mixes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b104746?utm_src=pdf-body
https://www.benchchem.com/product/b104746?utm_src=pdf-body
https://www.benchchem.com/product/b104746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine the efficacy and potential phytotoxicity of tribenuron-methyl when

tank-mixed with other herbicides on target weeds and the crop.

Materials:

Certified seeds of the desired crop (e.g., wheat, Triticum aestivum L.)

Tribenuron-methyl formulation (e.g., 75% WDG)

Tank-mix partner herbicide(s)

Non-ionic surfactant

Calibrated research plot sprayer

Personal Protective Equipment (PPE)

Data collection tools (e.g., quadrats, biomass scales, notebooks)

Experimental Design:

The experiment should be laid out in a Randomized Complete Block Design (RCBD) with at

least three replications.

Plot size should be adequate for representative sampling (e.g., 5m x 3m).

Treatments should include:

Untreated weedy check

Hand-weeded check

Tribenuron-methyl applied alone at different rates

Tank-mix partner herbicide(s) applied alone

Tank-mix combinations of tribenuron-methyl and partner herbicide(s) at various rates.

Procedure:
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Site Preparation: Prepare the experimental field to ensure uniform seedbed and weed

pressure.

Sowing: Sow the crop at the recommended seed rate and depth.

Herbicide Application:

Apply herbicides post-emergence at the appropriate crop and weed growth stage (e.g.,

40-43 days after sowing for wheat).

Calibrate the sprayer to deliver a constant and uniform spray volume (e.g., 200-400 L/ha).

Prepare the spray solution by partially filling the tank with water, adding the required

amount of tribenuron-methyl, agitating, and then adding the tank-mix partner and

surfactant. Maintain continuous agitation.

Data Collection:

Weed Density and Biomass: At specified intervals (e.g., 3 and 6 weeks after treatment),

record the density and dry weight of individual weed species within randomly placed

quadrats in each plot.

Crop Injury: Visually assess crop phytotoxicity at regular intervals using a 0-100% scale (0

= no injury, 100 = complete crop death).

Crop Growth Parameters: Measure plant height, number of tillers per plant, etc.

Yield and Yield Components: At maturity, harvest the crop from a designated area within

each plot to determine grain yield, thousand-grain weight, etc.

Data Analysis:

Analyze the data using Analysis of Variance (ANOVA).

Use Colby's method to determine the nature of the interaction (synergistic, antagonistic, or

additive). The expected response (E) for a mixture is calculated as: E = (X + Y) - (XY/100)

Where X is the percent inhibition by herbicide A at rate p, and Y is the percent inhibition by

herbicide B at rate q.
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If the observed response is greater than E, the interaction is synergistic.

If the observed response is less than E, the interaction is antagonistic.

If the observed response is equal to E, the interaction is additive.
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Caption: Workflow for evaluating herbicide tank-mix compatibility.
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Protocol for Preparing Tank-Mix Solutions (Jar Test)
Before large-scale mixing, a jar test is crucial to determine the physical compatibility of the

tank-mix partners.

Objective: To assess the physical compatibility of tribenuron-methyl with other herbicide

formulations and adjuvants.

Materials:

A clear glass jar with a lid (1-liter capacity)

Water from the intended spray source

Tribenuron-methyl formulation

Tank-mix partner herbicide(s)

Adjuvant(s)

Pipettes or measuring cylinders

Procedure:

Add 500 ml of water to the jar.

Add the components in the correct mixing order (generally, wettable powders, water-

dispersible granules like tribenuron-methyl, then suspension concentrates, and finally

emulsifiable concentrates). Adjuvants are typically added last.

After adding each component, cap the jar and invert it 10-15 times to ensure thorough

mixing.

Let the mixture stand for 15-30 minutes and observe for any signs of incompatibility, such as

the formation of precipitates, flakes, gels, or separation into layers.

If any of these signs appear, the mixture is physically incompatible and should not be tank-

mixed.
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Start

1. Add 500ml of Water to Jar

2. Add Tribenuron-methyl (WDG)

Cap and Invert to Mix

3. Add Tank-Mix Partner

Cap and Invert to Mix

4. Add Adjuvant

Cap and Invert to Mix

5. Let Stand for 15-30 min

6. Observe for Incompatibility

Physically Compatible

 No issues 

Physically Incompatible
(Precipitate, Separation)

 Issues observed 
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Caption: Protocol for conducting a jar test for physical compatibility.
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Mechanisms of Interaction and Signaling Pathways
Tribenuron-methyl belongs to the Group B herbicides, which inhibit the acetolactate synthase

(ALS) enzyme. The interaction with other herbicides can occur at various levels, including

absorption, translocation, and metabolism within the plant.

Antagonism: This can occur when a tank-mix partner interferes with the uptake or

translocation of tribenuron-methyl, or when it induces a stress response in the weed that

reduces the efficacy of the ALS inhibitor. For instance, antagonism has been observed when

some ALS inhibitors are mixed with ACCase inhibitors.

Synergism: This may happen if a partner herbicide facilitates the uptake of tribenuron-

methyl or inhibits its detoxification in the weed. The addition of glyphosate can enhance the

overall weed knockdown.

Additive Effect: This is the most common interaction, where the combined effect of the

herbicides is equal to the sum of their individual effects.

Herbicide Interaction Outcomes
Potential Mechanisms

Synergism
(Observed > Expected)

Altered Uptake/
Translocation

e.g., Enhanced absorption

Modified Metabolism/
Detoxification

e.g., Enhanced absorption

Antagonism
(Observed < Expected)

e.g., Reduced translocation

e.g., Reduced translocation

Additivity
(Observed = Expected)

Different Target Sites

e.g., Independent action

Click to download full resolution via product page

Caption: Types and mechanisms of herbicide interactions.
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Conclusion
Tank-mixing tribenuron-methyl with other herbicides can be an effective strategy to broaden

the weed control spectrum and manage resistance. However, the potential for antagonistic or

synergistic interactions, as well as crop injury, necessitates careful evaluation. The protocols

and data presented in these notes provide a framework for conducting such evaluations. It is

crucial to always perform a jar test for physical compatibility before tank-mixing and to conduct

small-scale field trials to confirm biological efficacy and crop safety under local conditions. The

addition of a non-ionic surfactant is generally recommended to enhance the performance of

tribenuron-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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